83-89-6

Quinacrine

In Stock

• CAS RN:
• 83-89-6

• Formula:
• C23H30ClN30

• InChI:
• InChI=1S/C23H30ClN3O/c1-5-27(6-2)13-7-8-16(3)25-23-19-11-9-17(24)14-22(19)26-21-12-10-18(28-4)15-20(21)23/h9-12,14-16H,5-8,13H2,1-4H3,(H,25,26)

• InChIKey:
• GPKJTRJOBQGKQK-UHFFFAOYSA-N

• Quinacrine Hydrochloride is the dihydrochloride salt of the 9-aminoacridine derivative quinacrine with potential antineoplastic and antiparasitic activities. Quinacrine may inhibit the transcription and activity of both basal and inducible nuclear factor-kappaB (NF-kappaB), which may result in the induction of tumor suppressor p53 transcription, the restoration of p53-dependent apoptotic pathways, and tumor cell apoptosis. Continuous NF-kappaB signaling, present in many tumors and in chronic inflammatory processes, promotes the expression of antiapoptotic proteins and cytokines while downregulating the expression of proapoptotic proteins, such as p53.
  Quinacrine, also known as mepacrine or acrichine, belongs to the class of organic compounds known as acridines. These are organic compounds containing the acridine moiety, a linear tricyclic heterocycle which consists of two ...

Oxynarcotine

In Stock

• CAS RN:
• 483-89-6

• Formula:
• C22H25NO8

• InChI:
• InChI=1S/C22H25NO8/c1-23-8-7-12-9-17-21(31-11-30-17)19(28-3)14(12)10-15(24)13-5-6-16(27-2)20(29-4)18(13)22(25)26/h5-6,9,23H,7-8,10-11H2,1-4H3,(H,25,26)

• InChIKey:
• GLKPKUBRBLNOSC-UHFFFAOYSA-N

• Oxynarcotine, also known as nornarceine, belongs to the class of organic compounds known as stilbenes. These are organic compounds containing a 1, 2-diphenylethylene moiety. Stilbenes (C6-C2-C6 ) are derived from the common phenylpropene (C6-C3) skeleton building block. The introduction of one or more hydroxyl groups to a phenyl ring lead to stilbenoids. Oxynarcotine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, oxynarcotine is primarily located in the cytoplasm.

Methyl 3-amino-2-methylbenzoate

In Stock

• CAS RN:
• 18583-89-6

• Formula:
• C9H11NO2

• InChI:
• InChI=1S/C9H11NO2/c1-6-7(9(11)12-2)4-3-5-8(6)10/h3-5H,10H2,1-2H3

• InChIKey:
• ZOOQFAUFPWXUMI-UHFFFAOYSA-N

• Methyl 3-amino-2-methylbenzoate is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.

2-Fluoro-4'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898783-89-6

• Formula:
• C19H21FN2O

• InChI:
• InChI=1S/C19H21FN2O/c1-21-10-12-22(13-11-21)14-15-6-8-16(9-7-15)19(23)17-4-2-3-5-18(17)20/h2-9H,10-14H2,1H3

• InChIKey:
• RBZLYAXXZSSPEJ-UHFFFAOYSA-N

• 2-Fluoro-4'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H21FN2O and its molecular weight is 312.4 g/mol. The purity is usually 95%.

N-(3-acetamidophenyl)-2-((4-(2-oxo-2-(p-tolylamino)ethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953983-89-6

• Formula:
• C22H22N4O3S2

• InChI:
• InChI=1S/C22H22N4O3S2/c1-14-6-8-16(9-7-14)24-20(28)11-19-12-30-22(26-19)31-13-21(29)25-18-5-3-4-17(10-18)23-15(2)27/h3-10,12H,11,13H2,1-2H3,(H,23,27)(H,24,28)(H,25,29)

• InChIKey:
• QALYJSGQTIJOLT-UHFFFAOYSA-N

• N-(3-acetamidophenyl)-2-((4-(2-oxo-2-(p-tolylamino)ethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H22N4O3S2 and its molecular weight is 454.56. The purity is usually 95%.

6-ethyl-2,5-dimethyl-7-[4-(2-pyridinyl)-1-piperazinyl][1,2,4]triazolo[1,5-a]pyrimidine

In Stock

• CAS RN:
• 893783-89-6

• Formula:
• C18H23N7

• InChI:
• InChI=1S/C18H23N7/c1-4-15-13(2)20-18-21-14(3)22-25(18)17(15)24-11-9-23(10-12-24)16-7-5-6-8-19-16/h5-8H,4,9-12H2,1-3H3

• InChIKey:
• IHUOLZPRJGFUOC-UHFFFAOYSA-N

• 6-ethyl-2,5-dimethyl-7-[4-(2-pyridinyl)-1-piperazinyl][1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C18H23N7 and its molecular weight is 337.4 g/mol. The purity is usually 95%.

1-methyl-2-oxo-N-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)-1,2-dihydropyridine-3-carboxamide

In Stock

• CAS RN:
• 1797083-89-6

• Formula:
• C17H19F3N4O2

• InChI:
• InChI=1S/C17H19F3N4O2/c1-23-9-4-6-12(16(23)26)15(25)21-8-10-24-13-7-3-2-5-11(13)14(22-24)17(18,19)20/h4,6,9H,2-3,5,7-8,10H2,1H3,(H,21,25)

• InChIKey:
• QEPNWLJLPLKLHU-UHFFFAOYSA-N

• 1-methyl-2-oxo-N-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H19F3N4O2 and its molecular weight is 368.36. The purity is usually 95%.

Fmoc-L-Cys(Aapam)-OH

In Stock

• CAS RN:
• 1946783-89-6

• Formula:
• C31H31N3O7S

• InChI:
• InChI=1S/C31H31N3O7S/c1-2-15-40-30(38)33-21-13-11-20(12-14-21)16-28(35)32-19-42-18-27(29(36)37)34-31(39)41-17-26-24-9-5-3-7-22(24)23-8-4-6-10-25(23)26/h2-14,26-27H,1,15-19H2,(H,32,35)(H,33,38)(H,34,39)(H,36,37)/t27-/m0/s1

• InChIKey:
• YGTAPVNFMRNJLH-MHZLTWQESA-N

• Fmoc-L-Cys(Aapam)-OH is a useful research compound. Its molecular formula is C31H31N3O7S and its molecular weight is 589.66. The purity is usually 95%.

5-Methyl-2-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyrimidine

Usually In Stock

• CAS RN:
• 2379983-89-6

• Formula:
• C17H19F3N4O

• InChI:
• InChI=1S/C17H19F3N4O/c1-12-8-22-16(23-9-12)24-7-3-4-13(10-24)11-25-15-14(17(18,19)20)5-2-6-21-15/h2,5-6,8-9,13H,3-4,7,10-11H2,1H3

• InChIKey:
• GVGFASJQKWAOQR-UHFFFAOYSA-N

• 5-Methyl-2-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyrimidine is a useful research compound. Its molecular formula is C17H19F3N4O and its molecular weight is 352.361. The purity is usually 95%.

2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoro-N-hydroxyacetamide

In Stock

• CAS RN:
• 1823183-89-6

• Formula:
• C8H4ClF5N2O2

• InChI:
• InChI=1S/C8H4ClF5N2O2/c9-4-1-3(8(12,13)14)2-15-5(4)7(10,11)6(17)16-18/h1-2,18H,(H,16,17)

• InChIKey:
• YUFRRZANPMXPLG-UHFFFAOYSA-N

• 2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoro-N-hydroxyacetamide is a useful research compound. Its molecular formula is C8H4ClF5N2O2 and its molecular weight is 290.57 g/mol. The purity is usually 95%.

Methyl 3-amino-2-methylbenzoate hydrochloride

• CAS RN:
• 18583-89-6; 383677-37-0

• Formula:
• C9H12ClNO2

• InChI:
• InChI=1S/C9H11NO2.ClH/c1-6-7(9(11)12-2)4-3-5-8(6)10;/h3-5H,10H2,1-2H3;1H

• InChIKey:
• BWUOORRNWXAHDX-UHFFFAOYSA-N

• Methyl 3-amino-2-methylbenzoate hydrochloride is a useful research compound. Its molecular formula is C9H12ClNO2 and its molecular weight is 201.65. The purity is usually 95%.